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Compound of Interest

Compound Name: Calcium 5'-inosinate

Cat. No.: B1497799 Get Quote

Essential Safety and Handling Guide for Calcium
5'-inosinate
This guide provides immediate, essential safety and logistical information for handling Calcium
5'-inosinate in a laboratory setting. The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals.

Operational Plan: Handling Calcium 5'-inosinate
Calcium 5'-inosinate is a white or off-white crystalline powder.[1] While it is used as a flavor

enhancer in food products, in a laboratory setting it should be handled with care to avoid

potential hazards such as skin and eye irritation, and the formation of combustible dust

concentrations.[2]

1. Engineering Controls:

Work in a well-ventilated area.

Use a chemical fume hood or a ventilated enclosure, especially when handling large

quantities or when generating dust.

Ensure easy access to an eyewash station and a safety shower.

2. Personal Protective Equipment (PPE):
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Hand Protection: Wear protective gloves.[2] Nitrile or latex gloves are suitable.

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

[2] A face shield may be necessary if there is a risk of splashing or significant dust

generation.

Respiratory Protection: If ventilation is inadequate or if dust is generated, wear an

appropriate respirator.[2]

Skin and Body Protection: Wear a lab coat to prevent skin contact.[2]

3. Handling Procedures:

Avoid generating dust.[2]

Wash hands thoroughly after handling the substance.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory.

Keep containers tightly closed when not in use.

4. Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from sources of ignition as it may form combustible dust concentrations in the air.

[2]

Hazard Summary
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Hazard Type Description Precautionary Statements

Skin Irritation Causes skin irritation.[2]

P264: Wash thoroughly after

handling.[2] P280: Wear

protective gloves.[2] P302 +

P352: IF ON SKIN: Wash with

plenty of water.[2] P362 +

P364: Take off contaminated

clothing and wash it before

reuse.[2]

Eye Irritation
Causes serious eye irritation.

[2]

P280: Wear eye or face

protection.[2]

Combustible Dust
May form combustible dust

concentrations in air.[2]

Shut off all ignition sources. No

flares, smoking or flames in

hazard area.[2]

Disposal Plan
Contaminated materials and waste should be handled as hazardous waste.

1. Spills:

For small spills, avoid dust generation.[2]

Use a vacuum with a HEPA filter to reduce dust dispersal.[2]

Place the spilled material in a closed, labeled waste container.[2]

For large spills, evacuate the area and prevent entry.[2] Use spark-proof tools and explosion-

proof equipment.[2]

2. Waste Disposal:

Dispose of waste material via a licensed waste disposal contractor.[2]

Do not allow the material to enter sewers or waterways.[2]
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Follow all federal, state, and local regulations for chemical waste disposal.

Experimental Workflow for Safe Handling
Caption: Workflow for the safe handling of Calcium 5'-inosinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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